Cas no 1218921-96-0 (Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester)
Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester is a specialized ester derivative of nitrilotriacetic acid (NTA), featuring tert-butyl protecting groups and an aminocaproic spacer. This compound is primarily utilized in peptide synthesis and organic transformations where selective chelation or controlled deprotection is required. The tert-butyl esters enhance solubility in organic solvents while providing stability under mild acidic conditions, facilitating orthogonal deprotection strategies. The aminocaproic linker introduces flexibility and spacing, making it useful in bioconjugation and crosslinking applications. Its structural design allows for efficient metal ion coordination upon deprotection, making it valuable in catalysis and coordination chemistry. This reagent is particularly advantageous in multi-step synthetic workflows requiring precise functional group manipulation.

1218921-96-0 structure
Product name:Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester
Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester Chemical and Physical Properties
Names and Identifiers
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- Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester
- tert-butyl (2S)-6-(6-aminohexanoylamino)-2-[bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]hexanoate
- N6-(6-Amino-1-oxohexyl)-N2,N2-bis[2-(1,1-dimethylethoxy)-2-oxoethyl]-L-lysine 1,1-Dimethylethyl Ester
- tert-Butyl N~6~-(6-aminohexanoyl)-N~2~,N~2~-bis(2-tert-butoxy-2-oxoethyl)-L-lysinate
- 1218921-96-0
- DTXSID00652427
-
- Inchi: InChI=1S/C28H53N3O7/c1-26(2,3)36-23(33)19-31(20-24(34)37-27(4,5)6)21(25(35)38-28(7,8)9)15-12-14-18-30-22(32)16-11-10-13-17-29/h21H,10-20,29H2,1-9H3,(H,30,32)/t21-/m0/s1
- InChI Key: QOQRIMZKEURTGL-NRFANRHFSA-N
- SMILES: CC(C)(C)OC(=O)CN(CC(=O)OC(C)(C)C)C(CCCCNC(=O)CCCCCN)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 543.38800
- Monoisotopic Mass: 543.38835104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 22
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 137Ų
Experimental Properties
- PSA: 140.75000
- LogP: 5.02830
Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A603006-100mg |
Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester |
1218921-96-0 | 100mg |
$ 1355.00 | 2023-09-08 | ||
TRC | A603006-10mg |
Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester |
1218921-96-0 | 10mg |
$ 173.00 | 2023-09-08 |
Aminocaproic Nitrilotriacetic Acid Tri-tert-butylester Related Literature
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
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3. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
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Emmanuel E. Nekongo,Pritha Bagchi,Christoph J. Fahrni,Vladimir V. Popik Org. Biomol. Chem., 2012,10, 9214-9218
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